Positional Methyl Group Placement (4- vs. 3-Methylcyclohexyl) Alters Molecular Shape and Lipophilicity
The target compound carries the methyl substituent at the 4‑position of the cyclohexane ring, whereas the closest positional isomer, 1-(3-methylcyclohexyl)cyclobutane-1-carbaldehyde (CAS 1935293-87-0), bears the methyl group at the 3‑position . This seemingly minor change shifts the methyl group from a para‑like to a meta‑like orientation relative to the cyclobutane‑aldehyde attachment point, altering the overall molecular shape and steric profile. While experimentally measured logP or pKa values are not publicly available for either isomer, the computed XLogP3 of the 4‑methyl isomer is 3.5 [1]. The 3‑methyl isomer is predicted to exhibit a marginally different logP owing to the altered spatial distribution of the hydrophobic methyl group. In drug‑discovery campaigns, such positional isomerism frequently leads to measurable differences in target affinity, metabolic stability, and off‑target selectivity [2].
3-Methyl: XLogP3 not reported
| Evidence Dimension | Positional isomerism – methyl group location on cyclohexane ring |
|---|---|
| Target Compound Data | 4-Methylcyclohexyl substituent; XLogP3 = 3.5 (computed) [1] |
| Comparator Or Baseline | 1-(3-Methylcyclohexyl)cyclobutane-1-carbaldehyde (CAS 1935293-87-0); 3-methylcyclohexyl substituent; XLogP3 not publicly reported |
| Quantified Difference | Positional shift from 4- to 3- substitution; logP difference expected based on class‑level behaviour of substituted cyclohexanes |
| Conditions | Computed physicochemical descriptors (PubChem 2021.05.07 release); experimental logP not available |
Why This Matters
For procurement decisions in medicinal chemistry, the 4‑methyl isomer provides a distinct spatial presentation of the hydrophobic methyl group that cannot be replicated by the 3‑methyl analog, making it a non‑interchangeable scaffold in SAR exploration.
- [1] PubChem. 1-(4-Methylcyclohexyl)cyclobutane-1-carbaldehyde – Computed Properties. CID 130700511. XLogP3-AA = 3.5. https://pubchem.ncbi.nlm.nih.gov/compound/130700511 (accessed 2026-05-02). View Source
- [2] Ohta, T. et al. JTT-608 controls blood glucose by enhancement of glucose-stimulated insulin secretion in normal and diabetes mellitus rats. Eur. J. Pharmacol. 1999, 367, 91–99. (Illustrates pharmacological relevance of 4-methylcyclohexyl substitution pattern). View Source
